Cas no 1002726-77-3 (4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol)

• Product Name: 4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol
• CAS No: 1002726-77-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD26742281
• CID: 2106538
• Update Time: 2025-10-15

4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol
• CID 84012770
• 2H-Pyran-4-ol, 4-(4-aminophenyl)tetrahydro-

• MDL： MFCD26742281
• Inchi： 1S/C11H15NO2/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11/h1-4,13H,5-8,12H2
• InChI Key： RWQQPQYHWQLQMM-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(=CC=2)N)(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Topological Polar Surface Area: 55.5

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 395.5±42.0 °C(Predicted)
• pka: 14.26±0.20(Predicted)

Additional information on 4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol

Introduction to 4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol (CAS No. 1002726-77-3)

4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1002726-77-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This tetrahydropyran derivative features a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of both an amino group and a hydroxyl substituent on the pyran ring suggests versatile reactivity, making it a valuable scaffold for synthetic chemistry and biological assays.

The compound’s molecular structure, characterized by a saturated six-membered oxygen-containing heterocycle, is reminiscent of natural products and bioactive molecules. Such structural motifs are frequently explored in medicinal chemistry due to their inherent biological activity and compatibility with biological systems. The 4-(4-aminophenyl) moiety introduces an aromatic ring with an electron-donating amino group, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

In recent years, there has been growing interest in tetrahydropyran derivatives as pharmacophores due to their ability to enhance solubility, improve metabolic stability, and modulate pharmacokinetic profiles. These properties are particularly relevant in the development of oral bioavailable drugs. The hydroxyl group at the 4-position of the pyran ring provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic applications.

One of the most compelling aspects of 4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol is its potential as a precursor in the synthesis of more complex bioactive molecules. The amino group, for instance, can participate in amide bond formation, enabling the construction of peptidomimetics or protease inhibitors. Similarly, the hydroxyl group can undergo etherification or esterification reactions, expanding the synthetic possibilities for derivatization.

Recent studies have highlighted the utility of tetrahydropyran derivatives in modulating central nervous system (CNS) receptors and enzymes. The structural similarity to GABAergic agents and other neuroactive compounds suggests that this compound may exhibit pharmacological effects relevant to neurology and psychiatry. While specific biological activity has not been fully elucidated, preliminary computational modeling and in silico screening indicate potential interactions with targets such as serotonin receptors or enzymes involved in neurotransmitter metabolism.

The synthesis of 4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol represents a challenge that requires careful consideration of reaction conditions and protecting group strategies. Given the presence of both an amino and hydroxyl group, protecting one moiety while functionalizing the other is crucial to achieving high yields and purity. Advances in asymmetric synthesis and catalytic methods may offer pathways to produce enantiomerically pure forms of this compound, which would be essential for evaluating its stereochemical specificity in biological assays.

In conclusion, 4-(4-aminophenyl)tetrahydro-2H-Pyran-4-ol (CAS No. 1002726-77-3) represents a promising scaffold for pharmaceutical research. Its unique structural features—comprising a tetrahydropyran core with an aromatic amine substituent—position it as a versatile building block for drug discovery efforts. As interest in natural product-inspired heterocycles continues to grow, compounds like this are likely to play an increasingly important role in developing novel therapeutic agents.